Cas no 2228598-19-2 (2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane)

• Product Name: 2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane
• CAS No: 2228598-19-2
• MF: C₉H₁₄S
• MW: 154.272461414337
• CID: 5810740
• PubChem ID: 165605719
• Update Time: 2025-10-28

2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane
• 2228598-19-2
• EN300-1726691

• Inchi： 1S/C9H14S/c1-4-5-8-6-7-10-9(8,2)3/h1,8H,5-7H2,2-3H3
• InChI Key： NIHHLZZCNSEEKT-UHFFFAOYSA-N
• SMILES： S1CCC(CC#C)C1(C)C

Computed Properties

• Exact Mass: 154.08162162g/mol
• Monoisotopic Mass: 154.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3Ų

Additional information on 2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane

Introduction to 2,2-Dimethyl-3-(Prop-2-yn-1-yl)thiolane (CAS No. 2228598-19-2)

2,2-Dimethyl-3-(prop-2-yn-1-yl)thiolane, with the CAS number 2228598-19-2, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its distinct thiolane ring structure and the presence of a propargyl group, which imparts unique chemical properties and reactivity profiles.

The molecular formula of 2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane is C₈H₁₄S, and it has a molecular weight of approximately 146.26 g/mol. The compound's structure consists of a five-membered thiolane ring with two methyl groups at the 2-position and a propargyl group at the 3-position. This structural arrangement provides a combination of aliphatic and heterocyclic functionalities, making it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 2,2-dimethyl-3-(prop-2-yn-yl)thiolane has shown promise as a building block for the synthesis of bioactive molecules. The propargyl group can undergo click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in the construction of complex molecular architectures. This property makes it particularly useful in the development of drug candidates and prodrugs, where precise control over molecular structure is crucial.

Recent studies have explored the potential of 2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane in drug delivery systems. The thiolane ring can be functionalized to introduce various pharmacophores or targeting ligands, enhancing the compound's ability to interact with specific biological targets. For example, researchers have utilized this compound to create prodrugs that are activated by enzymatic cleavage in specific cellular environments, thereby improving drug efficacy and reducing side effects.

In addition to its applications in medicinal chemistry, 2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane has also been investigated for its potential use in materials science. The presence of the propargyl group allows for facile polymerization reactions, making it a valuable monomer for the synthesis of functional polymers. These polymers can be tailored to exhibit specific physical and chemical properties, such as enhanced mechanical strength or improved thermal stability.

The synthesis of 2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane typically involves several steps, including the formation of the thiolane ring and the introduction of the propargyl group. One common synthetic route involves the reaction of 3-bromopropionitrile with thiourea to form a thiourea derivative, which is then cyclized to form the thiolane ring. Subsequent functionalization steps can introduce the methyl groups and the propargyl moiety. The overall synthetic process is highly modular, allowing for easy modification and optimization.

The physical properties of 2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane, such as its melting point and solubility characteristics, are important considerations for its practical applications. The compound is generally soluble in common organic solvents like dichloromethane and dimethylformamide (DMF), which facilitates its use in various chemical reactions and material processing techniques.

Safety and handling guidelines for 2,2-dimethyl-3-(prop-2-yn-1-yl)thiolane should be strictly followed to ensure laboratory safety. While it is not classified as a hazardous material or controlled substance, appropriate personal protective equipment (PPE) should be used when handling this compound to prevent skin contact or inhalation. Additionally, proper storage conditions should be maintained to avoid degradation or contamination.

In conclusion, 2,2-dimethyl-3-(prop-2-yn-1-y l)thiolane (CAS No. 2285988598019000000000000000000000000000